Cas no 1057333-03-5 (Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
• CAS No: 1057333-03-5
• MF: C₁₅H₂₀Cl₂N₂O₂
• MW: 331.237502098084
• CID: 2110521
• Update Time: 2023-08-04

Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
• NVVXSKSEOXKWKB-UHFFFAOYSA-N
• 4-(2,6-Dichloro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H20Cl2N2O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10H2,1-3H3
• InChI Key： NVVXSKSEOXKWKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1CCN(C(=O)OC(C)(C)C)CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Topological Polar Surface Area: 32.8